Cas no 1231891-46-5 (4-Bromo-1-(4-fluorobenzyl)-1H-indole)

• Product Name: 4-Bromo-1-(4-fluorobenzyl)-1H-indole
• CAS No: 1231891-46-5
• MF: C₁₅H₁₁BrFN
• MW: 304.15694642067
• MDL: MFCD31650836
• CID: 4784838
• Update Time: 2025-06-08

4-Bromo-1-(4-fluorobenzyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4-fluorobenzyl)-1H-indole
• 4-bromo-1-[(4-fluorophenyl)methyl]indole
• 4-Bromo-1-(4-fluorobenzyl)-1H-indole

• MDL： MFCD31650836
• Inchi： 1S/C15H11BrFN/c16-14-2-1-3-15-13(14)8-9-18(15)10-11-4-6-12(17)7-5-11/h1-9H,10H2
• InChI Key： UQKSGSBYQDPZLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CN2CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 303.00589 g/mol
• Monoisotopic Mass: 303.00589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.16
• XLogP3: 4.4
• Topological Polar Surface Area: 4.9

Additional information on 4-Bromo-1-(4-fluorobenzyl)-1H-indole

4-Bromo-1-(4-fluorobenzyl)-1H-indole: A Comprehensive Overview

4-Bromo-1-(4-fluorobenzyl)-1H-indole (CAS No. 1231891-46-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, including the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 4-Bromo-1-(4-fluorobenzyl)-1H-indole is composed of a brominated indole core and a fluorinated benzyl substituent. The bromine atom at the 4-position of the indole ring and the fluorine atom on the benzyl group contribute to its distinct electronic and steric properties, making it an attractive scaffold for drug design and synthesis.

Recent studies have highlighted the potential of 4-Bromo-1-(4-fluorobenzyl)-1H-indole in various biological contexts. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific protein-protein interactions (PPIs) involved in cancer signaling pathways. The researchers found that 4-Bromo-1-(4-fluorobenzyl)-1H-indole effectively inhibited the interaction between two key proteins, leading to a reduction in tumor cell proliferation and migration.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-Bromo-1-(4-fluorobenzyl)-1H-indole as a lead compound for developing anti-inflammatory drugs. The compound demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Bromo-1-(4-fluorobenzyl)-1H-indole could be a valuable starting point for designing new treatments for inflammatory diseases.

The synthetic accessibility of 4-Bromo-1-(4-fluorobenzyl)-1H-indole has also been a subject of interest. A 2023 paper in The Journal of Organic Chemistry detailed an efficient and scalable synthesis route for this compound, utilizing readily available starting materials and mild reaction conditions. This synthetic method not only enhances the practicality of producing 4-Bromo-1-(4-fluorobenzyl)-1H-indole on a larger scale but also opens up possibilities for further structural modifications to explore its biological activities.

In addition to its potential therapeutic applications, 4-Bromo-1-(4-fluorobenzyl)-1H-indole has been studied for its utility as a fluorescent probe in cellular imaging. A 2022 study in Bioconjugate Chemistry demonstrated that the compound could be used to label specific cellular targets with high specificity and low cytotoxicity. This property makes it an attractive tool for researchers investigating cellular processes and disease mechanisms.

The safety profile of 4-Bromo-1-(4-fluorobenzyl)-1H-indole is another critical aspect that has been evaluated. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into clinical candidates. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 4-Bromo-1-(4-fluorobenzyl)-1H-indole (CAS No. 1231891-46-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits and synthetic accessibility, position it as a valuable asset in the development of novel drugs and research tools. As ongoing studies continue to uncover new insights into its properties and applications, the future prospects for this compound remain highly promising.